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Compound of Interest

Compound Name: Elmex

Cat. No.: B1210118 Get Quote

For researchers, scientists, and drug development professionals working with the active

ingredients found in some Elmex® products, specifically the amine fluorides olaflur and

dectaflur, stringent adherence to safety protocols is paramount. In their concentrated forms for

laboratory use, these organic fluorine compounds present hazards that necessitate specific

personal protective equipment (PPE), handling procedures, and disposal methods.

Personal Protective Equipment (PPE)
When handling concentrated olaflur, dectaflur, or similar amine fluorides, a comprehensive PPE

strategy is crucial to prevent exposure. This includes:

Eye and Face Protection: Chemical safety goggles are mandatory to protect against

splashes. In situations with a higher risk of splashing, a face shield should be worn in

addition to safety goggles.

Skin Protection:

Gloves: Chemically impermeable gloves are required. Nitrile or neoprene gloves are

generally recommended, but it is crucial to consult the glove manufacturer's resistance

chart for specific amine fluorides. Contaminated gloves should be disposed of immediately

and replaced.

Lab Coat: A buttoned, long-sleeved lab coat is necessary to protect the skin from

accidental contact.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1210118?utm_src=pdf-interest
https://www.benchchem.com/product/b1210118?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210118?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood, to avoid inhalation of any dust or aerosols.[1] If a fume hood is not

available or ventilation is inadequate, a NIOSH-approved respirator appropriate for organic

vapors and acid gases should be used.

Safe Handling and Operational Plans
Proper handling procedures are essential to minimize the risk of exposure and accidents:

Preparation: Before handling the substance, ensure that the work area is clean and

uncluttered. All necessary PPE should be inspected for integrity and worn correctly. An

emergency eyewash station and safety shower must be readily accessible.

Handling:

Avoid all personal contact, including inhalation.[1]

Do not eat, drink, or smoke in the handling area.[1][2]

Wash hands thoroughly with soap and water after handling the material.[1][2]

Keep containers securely sealed when not in use.

Spill Management:

In case of a spill, evacuate the area of unprotected personnel.

Wearing appropriate PPE, contain the spill using an inert absorbent material.

Collect the absorbed material into a sealed, labeled container for hazardous waste

disposal.

Ventilate the area and decontaminate the spill site.

First Aid Measures
In the event of exposure, immediate action is critical:
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Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, holding the eyelids open. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with

soap and water for at least 15 minutes. Seek medical attention if irritation persists.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.[1][2]

Disposal Plan
Amine fluorides and materials contaminated with them must be disposed of as hazardous

waste in accordance with local, state, and federal regulations.

Waste Collection: Collect all waste materials (including contaminated gloves, absorbent

materials, and empty containers) in a designated, properly labeled, and sealed hazardous

waste container.

Disposal Route: The container should be sent to an approved hazardous waste disposal

facility. Do not dispose of amine fluorides down the drain or in the regular trash.[2]

Quantitative Data Summary
Hazard Classification & Exposure Limits Value/Statement

GHS Hazard Statement (Olaflur) H302: Harmful if swallowed.[2]

GHS Precautionary Statements (Olaflur)

P264: Wash thoroughly after handling.[1]

[2]P270: Do not eat, drink or smoke when using

this product.[1][2]P301+P317: IF SWALLOWED:

Get medical help.[2]P330: Rinse mouth.[1]

[2]P501: Dispose of contents/container to an

appropriate treatment and disposal facility...[2]
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Experimental Workflow for Safe Handling of Amine
Fluorides
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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